2-(Cyclopentylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone

Specification

• CAS No.: 2034523-97-0
• Molecular Formula: C17H24FN3O2S
• Molecular Weight: 353.46
• IUPAC Name: 2-cyclopentylsulfanyl-1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]ethanone
• Standard InChI: InChI=1S/C17H24FN3O2S/c1-2-14-16(18)17(20-11-19-14)23-12-7-8-21(9-12)15(22)10-24-13-5-3-4-6-13/h11-13H,2-10H2,1H3
• Standard InChI Key: ONMWGRLCZDLPHC-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CSC3CCCC3)F

Introduction

The compound 2-(Cyclopentylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone is a synthetic organic molecule with a complex structure, featuring a pyrimidine ring linked to a pyrrolidine moiety through an ether linkage, and a cyclopentylthio group attached to the pyrrolidine ring. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and unique structural features.

Biological Activity

While specific biological activity data for this compound are not available, compounds with similar structures may exhibit potential as pharmaceutical agents due to their ability to interact with biological targets. The presence of a pyrimidine ring, for example, suggests potential antiviral or anticancer properties, as pyrimidine derivatives are known to interfere with nucleic acid synthesis.

Potential Applications

• Pharmaceuticals: The compound's structural complexity and the presence of functional groups that can interact with biological molecules suggest potential applications in drug development.

• Chemical Research: It serves as a model for studying the synthesis and properties of complex organic molecules.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Biological Activity
6-Ethyl-5-fluoro-4(3H)-pyrimidinone	C6H7FN2O	142.13 g/mol	Antiviral, anticancer potential
2-(Cyclopentylthio)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone	Not specified	Not specified	Potential pharmaceutical agent
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Not specified	Anti-inflammatory